![molecular formula C16H20N2O3 B6612023 ethyl 1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate CAS No. 338959-54-9](/img/structure/B6612023.png)
ethyl 1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate
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Description
Ethyl 1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate, also known as ethyl 1-(4-methoxyphenyl)-5-propylpyrazole-4-carboxylate, is a chemical compound that has been used in scientific research for a variety of purposes. It is a white, crystalline solid that is soluble in water and organic solvents. It is used in a variety of organic synthesis reactions, and has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology.
Scientific Research Applications
Inhibition of Prostaglandin E2 Generation
This compound could potentially be used in the development of novel agents able to regulate the formation of Prostaglandin E2 (PGE2), a key mediator of inflammation . The compound could inhibit the generation of PGE2 in rat mesangial cells .
Anti-Inflammatory Applications
Given its potential to inhibit PGE2, this compound could have significant anti-inflammatory applications . This could be particularly useful in the treatment of conditions characterized by chronic inflammation.
Anti-Cancer Applications
The compound’s ability to regulate PGE2 could also have implications in cancer treatment . PGE2 is known to play a role in tumorigenesis, and thus, agents able to regulate its formation could potentially be used in cancer therapy .
Anti-Bacterial Applications
The compound could potentially have antibacterial properties . The introduction of heterocyclic moieties can improve the bioactive properties of the target derivatives, which can include antibacterial properties .
Anti-Fungal Applications
Similarly, the compound could potentially have antifungal properties . The introduction of heterocyclic moieties can lead to compounds with antifungal properties .
Anti-Viral Applications
The compound could potentially have antiviral properties . The introduction of heterocyclic moieties can lead to compounds with antiviral properties .
properties
IUPAC Name |
ethyl 1-(4-methoxyphenyl)-5-propan-2-ylpyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-5-21-16(19)14-10-17-18(15(14)11(2)3)12-6-8-13(20-4)9-7-12/h6-11H,5H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DELYOEJMPWXGKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=CC=C(C=C2)OC)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 5-isopropyl-1-(4-methoxyphenyl)-1H-pyrazole-4-carboxylate |
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